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Compound of Interest

Compound Name: Direct blue 90

CAS No.: 12217-56-0

Cat. No.: B1173510

Get Quote

An In-depth Technical Guide to Direct Blue 90 Dye

This technical guide provides a comprehensive overview of the classification, properties, and

generalized synthesis of Direct Blue 90, a significant dye in various industrial applications. The

information is intended for researchers, scientists, and professionals in drug development and

related fields who require a technical understanding of this compound.

Classification and Properties
Direct Blue 90, also known by its Colour Index name C.I. Direct Blue 90 and C.I. 231560, is

classified as a disazo (or double azo) dye. The defining feature of this class of dyes is the

presence of two azo groups (-N=N-), which act as the chromophore responsible for the dye's

color. These dyes are typically water-soluble and are used for dyeing cellulosic fibers like

cotton, viscose, and paper directly from an aqueous solution, often with the addition of an

electrolyte such as sodium chloride to enhance dye uptake.

Chemical and Physical Data
The key properties of Direct Blue 90 are summarized in the table below. This data is essential

for understanding the dye's chemical nature and performance characteristics.
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Property Value Reference

C.I. Name Direct Blue 90

C.I. Number 231560

Chemical Class Disazo Dye

CAS Registry Number 12217-56-0 / 71873-63-7

Molecular Formula C₃₈H₂₀N₆Na₄O₁₆S₄

Molecular Weight 1036.82 g/mol

Appearance Green-light blue powder

ISO Fastness - Light 6

ISO Fastness - Water 4

AATCC Fastness - Light 6

AATCC Fastness - Water 4

Synthesis of Direct Blue 90
The precise, industrial-scale manufacturing process for Direct Blue 90 is proprietary. However,

the synthesis of a disazo dye like Direct Blue 90 follows a well-established chemical pathway

involving sequential diazotization and azo coupling reactions. Azo coupling is an electrophilic

aromatic substitution where a diazonium salt acts as the electrophile, reacting with an electron-

rich coupling agent such as a phenol or an aromatic amine.

The general synthesis can be described as a two-step coupling process:

A primary aromatic diamine is bis-diazotized to form a tetrazo compound.

This tetrazo compound is then coupled with two equivalents of a coupling component (which

can be the same or different aromatic compounds) to form the final disazo dye.

Representative Experimental Protocol for Disazo Dye
Synthesis
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The following is a generalized experimental protocol that illustrates the fundamental steps for

synthesizing a disazo dye. This protocol is representative and not specific to Direct Blue 90.

Materials:

Primary aromatic diamine (e.g., benzidine or a derivative)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Aromatic coupling component (e.g., a naphthol derivative)

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ice

Distilled water

Procedure:

Step 1: Bis-Diazotization of the Diamine

Dissolve one molar equivalent of the primary aromatic diamine in a dilute solution of

hydrochloric acid in a reaction vessel.

Cool the solution to 0-5°C using an ice bath. The temperature must be kept low to prevent

the decomposition of the diazonium salt.

Slowly add a chilled aqueous solution containing two molar equivalents of sodium nitrite to

the cooled diamine solution with constant stirring.

Continue stirring for 15-30 minutes at 0-5°C to ensure the complete formation of the tetrazo

compound. The presence of nitrous acid can be checked with starch-iodide paper.

Step 2: Azo Coupling Reaction
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In a separate vessel, dissolve two molar equivalents of the aromatic coupling component in a

dilute aqueous solution of sodium hydroxide.

Cool this alkaline solution to 0-5°C in an ice bath.

Slowly add the cold tetrazo salt solution from Step 1 to the cold coupling component solution

with vigorous stirring.

Maintain the temperature below 10°C and continue stirring. The coupling reaction is usually

rapid, and the dye will precipitate from the solution.

After the addition is complete, stir the mixture for an additional 1-2 hours to ensure the

reaction goes to completion.

Step 3: Isolation and Purification of the Dye

"Salt out" the dye by adding sodium chloride to the reaction mixture, which reduces its

solubility.

Collect the precipitated dye by filtration.

Wash the filter cake with a saturated sodium chloride solution to remove impurities.

Dry the purified dye in an oven at a controlled temperature (e.g., 80-90°C).

Visualization of the Synthesis Pathway
The following diagrams illustrate the logical workflow for the synthesis of a disazo dye.
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Caption: Generalized synthesis workflow for a disazo dye.
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Caption: Key stages in the synthesis of a direct azo dye.

To cite this document: BenchChem. [Direct Blue 90 dye classification and synthesis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173510/docs#direct-blue-90-dye-classification-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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